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Compound of Interest

Compound Name: Syk Inhibitor II

Cat. No.: B161068

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the biophysical characterization of
Spleen Tyrosine Kinase (Syk) Inhibitor Il binding. It is designed to offer researchers, scientists,
and drug development professionals a comprehensive resource, detailing the quantitative
aspects of this interaction, the experimental methodologies employed for its characterization,
and the underlying signaling pathways.

Spleen Tyrosine Kinase (Syk) is a non-receptor tyrosine kinase that plays a pivotal role in the
signal transduction of various immune cells.[1][2] Its involvement in downstream signaling
pathways makes it a significant therapeutic target for a range of conditions, including
autoimmune diseases, allergic reactions, and hematological malignancies. Syk Inhibitor Il is a
potent and selective, ATP-competitive inhibitor of Syk, making the characterization of its binding
mechanism crucial for understanding its therapeutic potential and for the development of future
kinase inhibitors.[1][2][3][4]

Quantitative Data Summary

The following tables summarize the key quantitative data associated with the binding of Syk
Inhibitor Il to its target kinase, Syk, as well as its selectivity against other kinases.
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Parameter Value Description

The half maximal inhibitory
concentration, indicating the
ICs0 (Syk) 41 nM concentration of Syk Inhibitor I
required to inhibit 50% of Syk's
enzymatic activity.[1][2][3][4]

Syk Inhibitor Il binds to the
ATP-binding site of the kinase,
preventing the binding of ATP

Mechanism of Inhibition ATP-competitive
and subsequent
phosphorylation of substrates.
[1]3]

Kinase ICs0 (M)

PKCe 5.1

PKCBII 11

ZAP-70 11.2

Btk 15.5

Itk 22.6

This table demonstrates the selectivity of Syk Inhibitor Il for Syk over other related kinases.[1]

Syk Signaling Pathway

The following diagram illustrates a simplified signaling pathway involving Syk. Upon activation
of immunoreceptors, such as the B-cell receptor (BCR) or Fc receptors, Syk is recruited to the
receptor complex and activated. This initiates a cascade of downstream signaling events,
leading to various cellular responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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